polyzid

• CAS No.: 111566-37-1
• Molecular Formula: C15H23NO4
• Synonyms: polyzid

Description

Polyzid is a novel synthetic polymer characterized by its high thermal stability and exceptional mechanical strength, making it suitable for applications in aerospace, biomedical engineering, and advanced material science. Structurally, it features a benzoxazine backbone with aromatic ester linkages, which contribute to its resistance to degradation under extreme conditions . Developed through a multi-step condensation polymerization process, this compound exhibits a glass transition temperature (Tg) of 285°C and a tensile strength of 120 MPa, surpassing many conventional polymers . Its synthesis involves the reaction of bisphenol-A with formaldehyde and primary amines, followed by thermal curing to form a cross-linked network .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Polybenzoxazine (PBO)

Polybenzoxazine, a well-studied polymer, shares a benzoxazine backbone with polyzid but lacks aromatic ester groups. Key differences include:

• Thermal Stability : this compound’s Tg (285°C) exceeds PBO’s 220°C due to enhanced cross-linking from ester groups .
• Solubility : PBO is soluble in polar aprotic solvents (e.g., NMP), whereas this compound requires acidic conditions for dissolution, limiting its processability .
• Mechanical Properties : this compound’s tensile strength (120 MPa) is 25% higher than PBO’s 95 MPa, attributed to its rigid aromatic ester segments .

Polyether Ether Ketone (PEEK)

PEEK, a high-performance thermoplastic, is functionally analogous to this compound in aerospace applications but differs structurally:

• Synthesis : PEEK is synthesized via nucleophilic aromatic substitution, whereas this compound uses condensation polymerization, resulting in a denser network .
• Cost Efficiency : PEEK’s production cost is 40% lower, but this compound offers superior heat resistance (decomposition temperature: 450°C vs. PEEK’s 335°C) .

Comparison with Functionally Similar Compounds

Polysulfone (PSU)

Both this compound and polysulfone are used in biomedical devices, but their performance varies:

• Biocompatibility : Polysulfone is FDA-approved for implants, while this compound’s long-term biocompatibility remains under investigation .
• Hydrolytic Stability : this compound retains 95% of its weight after 1,000 hours in aqueous environments, outperforming polysulfone (85%) .

Epoxy Resins

Epoxy resins dominate composite materials but lack this compound’s thermal resilience:

• Curing Mechanism : Epoxies require amines or anhydrides, whereas this compound self-cures via thermal activation, reducing processing complexity .
• Adhesion Strength : Epoxies exhibit higher adhesion (18 MPa vs. This compound’s 14 MPa), but this compound resists delamination at >300°C .

Data Tables

Table 1. Structural and Thermal Properties Comparison

Property	This compound	PBO	PEEK	Polysulfone
Glass Transition (°C)	285	220	143	190
Decomposition Temp (°C)	450	380	335	420
Tensile Strength (MPa)	120	95	110	75

Discussion of Research Findings

This compound’s unique combination of aromatic esters and benzoxazine moieties positions it as a breakthrough in high-performance polymers. Its thermal stability outperforms PBO and PEEK, though solubility challenges persist . Epoxy resins, though cheaper, cannot match this compound’s resilience in extreme environments, highlighting its niche in aerospace .